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Compound Name: Zierin

Cat. No.: B1214952 Get Quote

Zierin: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Zierin is a cyanogenic glycoside found in various plant species, notably in the genus Zieria.

Like other compounds in its class, Zierin can release hydrogen cyanide upon enzymatic

hydrolysis, a property that underlies its potential biological activities and toxicity. This technical

guide provides a detailed overview of the chemical structure, physicochemical properties, and

known biological effects of Zierin. It includes posited experimental protocols for its isolation,

characterization, and synthesis, based on established methods for cyanogenic glycosides.

Furthermore, this document outlines the mechanism of cyanogenesis and presents the

available, albeit limited, data on its bioactivity and toxicity in a structured format for researchers

in pharmacology and drug development.

Chemical Structure and Physicochemical Properties
Zierin, with the chemical formula C₁₄H₁₇NO₇, is structurally defined as (S)-2-(β-D-

glucopyranosyloxy)-2-(3-hydroxyphenyl)acetonitrile[1][2]. The molecule consists of a

mandelonitrile aglycone, specifically with a hydroxyl group at the meta-position of the phenyl

ring, linked to a glucose molecule via a β-glycosidic bond.

The chemical structure of Zierin is presented below:
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Plant Material (e.g., Zieria spp. leaves)

Extraction with aqueous methanol or ethanol

Filtration to remove solid debris

Concentration under reduced pressure

Liquid-liquid partitioning (e.g., with n-hexane to remove non-polar compounds)

Solid-Phase Extraction (SPE) on C18 cartridge

Preparative High-Performance Liquid Chromatography (HPLC) on a C18 column

Lyophilization

Pure Zierin
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m-Hydroxybenzaldehyde

Protection of hydroxyl group

e.g., Benzyl bromide

Cyanohydrin formation

e.g., TMSCN

Protection of α-hydroxyl group

e.g., Acetic anhydride

Glycosylation with protected glucose donor

e.g., Schmidt glycosylation

Deprotection

e.g., Hydrogenolysis, Zemplén deacetylation

Zierin
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Zierin

m-Hydroxymandelonitrile
(unstable)

Hydrolysis of
glycosidic bond β-Glucosidase

m-Hydroxybenzaldehyde + Hydrogen Cyanide (HCN)

Decomposition Hydroxynitrile lyase
(can be spontaneous)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1214952#chemical-structure-and-properties-of-zierin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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